Cas no 80418-69-5 (Octanoic acid, 7-chloro-, chloromethyl ester)

• Product name: Octanoic acid, 7-chloro-, chloromethyl ester
• CAS No: 80418-69-5
• MF: C₉H₁₆O₂Cl₂
• MW: 227.12814
• CID: 705693
• PubChem ID: 525224

Octanoic acid, 7-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 7-chloro-, chloromethyl ester
• chloromethyl 7-chlorooctanoate
• 7-Chlorooctanoic acid, chloromethyl ester
• 80418-69-5
• DTXSID00335445
• Chloromethyl 7-chloro-octanoate
• RVCBGSJHWXKROV-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H16Cl2O2/c1-8(11)5-3-2-4-6-9(12)13-7-10/h8H,2-7H2,1H3
• InChI Key： RVCBGSJHWXKROV-UHFFFAOYSA-N
• SMILES： CC(CCCCCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 226.0527351g/mol
• Monoisotopic Mass: 226.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų